Cas no 1805607-08-2 (4-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde
• CAS No: 1805607-08-2
• MF: C₈H₇F₃N₂O
• MW: 204.149192094803
• CID: 4885511
• Update Time: 2025-06-08

4-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde

• Inchi： 1S/C8H7F3N2O/c9-6-2-13-7(8(10)11)5(3-14)4(6)1-12/h2-3,8H,1,12H2
• InChI Key： OTSQXODEAYALKY-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)F)C(C=O)=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: -0.1
• Topological Polar Surface Area: 56

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde

Professional Introduction to 4-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde (CAS No. 1805607-08-2)

4-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde, with the CAS number 1805607-08-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of multiple fluorine atoms and an aldehyde functional group makes it a particularly intriguing molecule for synthetic chemists and biologists alike.

The structural features of 4-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde contribute to its unique chemical properties and potential biological activities. The aminomethyl side chain provides a site for further functionalization, while the difluoromethyl group enhances lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the 5-fluoropyridine moiety is known to influence binding affinity and selectivity in biological targets, making this compound a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their versatile applications in drug discovery. The fluorine atoms in these compounds can modulate pharmacokinetic properties, such as bioavailability and half-life, while also improving resistance to enzymatic degradation. Studies have demonstrated that fluorinated pyridines exhibit potent activity against various diseases, including cancer, infectious diseases, and inflammatory conditions. The aldehyde group in 4-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde serves as a reactive handle for further derivatization, enabling the synthesis of diverse analogs with tailored biological profiles.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Pyridine derivatives are particularly prominent due to their broad spectrum of biological activities and favorable pharmacokinetic properties. For instance, several FDA-approved drugs contain pyridine rings as key structural components, highlighting their therapeutic relevance. The compound 4-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde represents a promising candidate for further exploration in this context.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex fluorinated pyridines like 4-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have significantly improved yields and purity, facilitating its use in medicinal chemistry applications. These advancements underscore the growing importance of this class of compounds in drug discovery pipelines.

Beyond its potential as an intermediate in drug synthesis, 4-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde has shown promise in preclinical studies as a lead compound for various therapeutic indications. Researchers have explored its interactions with enzymes and receptors relevant to neurological disorders, cancer, and infectious diseases. The combination of structural features such as the aminomethyl, difluoromethyl, and 5-fluoropyridine moieties makes it a versatile scaffold for designing molecules with high affinity and selectivity.

The role of computational chemistry in optimizing the design of such compounds cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and interactions between 4-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde and biological targets. These insights have guided synthetic modifications aimed at improving potency and reducing off-target effects. As computational methods continue to evolve, they will likely play an even greater role in accelerating the discovery of novel therapeutics based on fluorinated pyridines.

The synthesis of complex organic molecules like 4-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde requires meticulous planning and execution to ensure high yields and purity. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for characterizing these compounds throughout their synthetic pathway. These tools provide critical data on molecular structure, purity, and impurity profiles, ensuring that the final product meets stringent quality standards.

The impact of fluorinated pyridines on drug development is expected to grow as more research uncovers their unique properties and potential applications. The ability to fine-tune pharmacokinetic parameters through strategic incorporation of fluorine atoms offers a significant advantage over traditional small molecule drugs. As a result, compounds like 4-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde are likely to remain at the forefront of pharmaceutical innovation.

In conclusion, 4-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde (CAS No. 1805607-08-2) is a multifaceted compound with substantial potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a significant role in future drug development efforts.